Cas no 916334-62-8 (2-(1-Benzyl-1H-pyrrol-2-yl)-4,6-bis(2,4-dihydroxyphenyl)-1,3,5-triazine)

• Product Name: 2-(1-Benzyl-1H-pyrrol-2-yl)-4,6-bis(2,4-dihydroxyphenyl)-1,3,5-triazine
• CAS No: 916334-62-8
• MF: C₂₆H₂₀N₄O₄
• MW: 452.461405754089
• CID: 69499
• PubChem ID: 135511376
• Update Time: 2025-04-18

2-(1-Benzyl-1H-pyrrol-2-yl)-4,6-bis(2,4-dihydroxyphenyl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2-(1-Benzyl-1H-pyrrol-2-yl)-4,6-bis(2,4-dihydroxyphenyl)-1,3,5-triazine
• 1,3-BENZENEDIOL-4,4'-[6-[1-(PHENYLMETHYL)-1-H-PYRROL-2-YL]-1,3,5-TRIAZINE-2,4-DIYL]BIS OR 2-(1-BENZYL-1H-PYRROL-2-YL)-4...
• 4-[6-(1-benzylpyrrol-2-yl)-4-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,3,5-triazin-2-ylidene]-3-hydroxycyclohexa-2,5-dien-1-one
• 3-hydroxy-4-[4-(2-hydroxy-4-oxo-1-cyclohexa-2,5-dienylidene)-6-[1-(phenylmethyl)-2-pyrrolyl]-1H-1,3,5-triazin-2-ylidene]-1-cyclohexa-2,5-dienone
• 3-oxidanyl-4-[4-(2-oxidanyl-4-oxidanylidene-cyclohexa-2,5-dien-1-ylidene)-6-[1-(phenylmethyl)pyrrol-2-yl]-1H-1,3,5-triazin-2-ylidene]cyclohexa-2,5-dien-1-one
• SCHEMBL3209051
• 916334-62-8
• HGTSKSHPDKEBSJ-UHFFFAOYSA-N
• 4-[4-(1-BENZYLPYRROL-2-YL)-6-(2,4-DIHYDROXYPHENYL)-1,3,5-TRIAZIN-2-YL]BENZENE-1,3-DIOL
• 4,4'-[6-(1-Benzyl-1H-pyrrol-2-yl)-1,3,5-triazine-2,4(1H,3H)-diylidene]bis(3-hydroxycyclohexa-2,5-dien-1-one)
• AMY17804
• A844010
• DTXSID60694742
• 4-[6-(1-benzylpyrrol-2-yl)-4-(2-hydroxy-4-oxo-cyclohexa-2,5-dien-1-ylidene)-1H-1,3,5-triazin-2-ylidene]-3-hydroxy-cyclohexa-2,5-dien-1-one

• Inchi： 1S/C26H20N4O4/c31-17-8-10-19(22(33)13-17)24-27-25(20-11-9-18(32)14-23(20)34)29-26(28-24)21-7-4-12-30(21)15-16-5-2-1-3-6-16/h1-14,31-34H,15H2
• InChI Key： HGTSKSHPDKEBSJ-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1=NC(C2C=CC(=CC=2O)O)=NC(C2=CC=CN2CC2C=CC=CC=2)=N1)O

Computed Properties

• Exact Mass: 452.14800
• Monoisotopic Mass: 452.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.40
• PSA: 124.52000
• LogP: 4.54480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids